Cas no 53101-69-2 (2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-)

• Product Name: 2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
• CAS No: 53101-69-2
• MF: C₁₇H₂₂O₅
• MW: 306.353585720062
• CID: 377917
• PubChem ID: 104413
• Update Time: 2025-04-19

2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-
• 4-(2,5-diacetoxy-3,4,6-trimethylphenyl)-butan-2-one
• 2,3,5-Trimethyl-6-(3-oxobutyl)-1,4-phenylene diacetate
• 2-Butanone, 4-(2,5-bis(acetyloxy)-3,4,6-trimethylphenyl)-
• 4-(2,5-Bis(acetyloxy)-3,4,6-trimethylphenyl)-2-butanone
• ZLPIWEHMRPAXFS-UHFFFAOYSA-N
• [4-acetyloxy-2,3,6-trimethyl-5-(3-oxobutyl)phenyl] acetate
• Diacetoxycumolone, 96%
• (+/-)-4-(2,5-diacetoxy-3,4,6-trimethylphenyl)butan-2-one
• 53101-69-2
• DTXSID9068827
• (+/-)-4-(2,5-diacetoxy-3,4,6-trimethyphenyl)butan-2-one
• SCHEMBL10383779
• AKOS015913432
• 4-(2,5-diacetoxy-3,4,6-tri-methylphenyl)butan-2-one
• 2-Butanone, 4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]-

• Inchi： 1S/C17H22O5/c1-9(18)7-8-15-12(4)16(21-13(5)19)10(2)11(3)17(15)22-14(6)20/h7-8H2,1-6H3
• InChI Key： ZLPIWEHMRPAXFS-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=C(C)C(C)=C(C(C)=C1CCC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 306.14676
• Monoisotopic Mass: 306.14672380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.4
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Color/Form: Not available
• Melting Point: 86-90 °C(lit.)
• PSA: 69.67
• Solubility: Not available

2-Butanone,4-[2,5-bis(acetyloxy)-3,4,6-trimethylphenyl]- Security Information

• WGK Germany：3